Cas no 2137777-28-5 (Propanamide, N-6-azabicyclo[3.2.1]oct-3-yl-)

• Product Name: Propanamide, N-6-azabicyclo[3.2.1]oct-3-yl-
• CAS No: 2137777-28-5
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5298725
• Update Time: 2025-10-30

Propanamide, N-6-azabicyclo[3.2.1]oct-3-yl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-6-azabicyclo[3.2.1]oct-3-yl-

• Inchi： 1S/C10H18N2O/c1-2-10(13)12-9-4-7-3-8(5-9)11-6-7/h7-9,11H,2-6H2,1H3,(H,12,13)
• InChI Key： MYPBVKBHQVPOKP-UHFFFAOYSA-N
• SMILES： C(NC1CC2CC(CN2)C1)(=O)CC

Additional information on Propanamide, N-6-azabicyclo[3.2.1]oct-3-yl-

Comprehensive Overview of Propanamide, N-6-azabicyclo[3.2.1]oct-3-yl- (CAS No. 2137777-28-5): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, Propanamide, N-6-azabicyclo[3.2.1]oct-3-yl- (CAS No. 2137777-28-5) has garnered significant attention due to its unique structural framework and potential applications. This compound, characterized by its azabicyclo[3.2.1]octane core, belongs to a class of molecules that are increasingly studied for their bioactive properties. Researchers and industry professionals are particularly interested in its role as a building block for drug discovery and medicinal chemistry, given its ability to modulate biological targets.

The molecular structure of Propanamide, N-6-azabicyclo[3.2.1]oct-3-yl- features a bicyclic amine scaffold, which is known for its conformational rigidity and stereochemical diversity. These attributes make it a valuable intermediate in the synthesis of heterocyclic compounds, which are pivotal in designing central nervous system (CNS) therapeutics. Recent studies highlight its potential in addressing neurodegenerative diseases and pain management, aligning with current trends in precision medicine and targeted drug delivery.

From a synthetic chemistry perspective, the preparation of Propanamide, N-6-azabicyclo[3.2.1]oct-3-yl- often involves multi-step organic reactions, including amide coupling and ring-closing strategies. Its CAS No. 2137777-28-5 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in high-throughput screening and combinatorial chemistry. The compound’s solubility, stability, and reactivity profiles are frequently optimized for in vitro and in vivo studies, reflecting the growing demand for bioavailability-enhancing agents.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize Propanamide, N-6-azabicyclo[3.2.1]oct-3-yl-, such as catalytic asymmetric synthesis and microwave-assisted reactions. These approaches minimize waste and energy consumption, addressing the pharmaceutical industry’s push toward environmentally friendly practices. Additionally, the compound’s potential as a chiral auxiliary or ligand in asymmetric catalysis has sparked interest in catalysis research.

The commercial relevance of Propanamide, N-6-azabicyclo[3.2.1]oct-3-yl- is underscored by its inclusion in chemical libraries for high-content screening. Pharmaceutical companies and academic labs alike leverage its scaffold to develop small-molecule inhibitors and allosteric modulators. With the rise of AI-driven drug design, computational tools are increasingly used to predict its interactions with biological targets, accelerating the hit-to-lead optimization process.

Safety and handling protocols for CAS No. 2137777-28-5 adhere to standard laboratory practices, emphasizing proper personal protective equipment (PPE) and ventilation systems. While not classified as hazardous under typical conditions, its storage and transport require compliance with chemical hygiene guidelines. This aligns with broader industry efforts to enhance laboratory safety and risk mitigation.

In summary, Propanamide, N-6-azabicyclo[3.2.1]oct-3-yl- represents a versatile and scientifically intriguing compound with multifaceted applications. Its integration into drug development pipelines and material science continues to evolve, driven by advancements in synthetic methodologies and biotechnological innovations. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs and fostering sustainable chemistry solutions.